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Compound of Interest |

Compound Name: 2-Chlorocyclopentanol
Cat. No.: B15712775
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 2-Chlorocyclopentanol. The following procedural guidance is intended to
minimize risk and ensure safe laboratory operations.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chlorocyclopentanol was publicly
available at the time of this document's creation. The following recommendations are based on
the known hazards of structurally similar compounds, such as 2-Chlorocyclopentanone and
Cyclopentanol, as well as general best practices for handling chlorinated organic compounds. It
is imperative to treat 2-Chlorocyclopentanol as a hazardous substance and to handle it with
the utmost care.

Summary of Key Hazards and Properties

Based on analogous compounds, 2-Chlorocyclopentanol is anticipated to be a flammable
liquid that can cause skin and eye irritation.[1][2][3][4] Inhalation of vapors may also cause
respiratory tract irritation.[1][2][4] The following table summarizes the known and anticipated
properties of 2-Chlorocyclopentanol.
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Property Value/iInformation Source
Molecular Formula CsHoCIO 516171
Molecular Weight 120.58 g/mol 516171
Appearance Anticipated to be a liquid Inferred
Boiling Point Data not available

Flash Point Anticipated to be flammable [1]

Likely skin and eye irritant,
Hazards potential respiratory irritant, [1112113114]
flammable

No specific LD50/LC50 data
Toxicity available. Handle as a toxic

substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2-Chlorocyclopentanol. The following
table outlines the recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves. It is
recommended to double-glove.
[8] Inspect gloves for any signs
of degradation or perforation

before and during use.

Provides protection against
skin contact with chlorinated

compounds.[8][9]

Eye Protection

Chemical safety goggles. A
face shield should be worn in
situations with a higher risk of

splashing.[8]

Protects eyes from splashes

and vapors.[1][3]

Skin and Body Protection

A flame-resistant lab coat, long
pants, and closed-toe shoes

are mandatory.[8]

Protects skin from accidental

spills and splashes.

Respiratory Protection

All handling of 2-
Chlorocyclopentanol should be
conducted in a certified
chemical fume hood.[2] If there
is a risk of exposure outside of
a fume hood, a respirator with
an organic vapor cartridge is

required.

Minimizes inhalation of

potentially harmful vapors.[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 2-

Chlorocyclopentanol.

[EEN

N

. Handling the Chemical:

. Preparation and Pre-Handling Check:

Ensure a certified chemical fume hood is available and functioning correctly.[2]
Verify that an eyewash station and safety shower are readily accessible.

Assemble all necessary PPE and inspect it for integrity.
Have spill control materials (e.g., absorbent pads, sand) readily available.
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e Conduct all transfers and manipulations of 2-Chlorocyclopentanol within the chemical fume
hood.[2]

e Ground all equipment to prevent the buildup of static electricity, which could be an ignition
source.

e Use compatible labware (e.g., glass, PTFE).

o Keep containers of 2-Chlorocyclopentanol tightly closed when not in use.

e Avoid heating the substance unless it is part of a well-controlled and contained experimental
setup. If heating is necessary, use a heating mantle or water bath, not an open flame.[2]

3. Post-Handling:

o Decontaminate all surfaces that may have come into contact with 2-Chlorocyclopentanol.

» Remove PPE carefully to avoid cross-contamination.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Chlorocyclopentanol and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» 2-Chlorocyclopentanol waste is classified as halogenated organic waste.
It must be collected in a dedicated, clearly labeled, and chemically resistant waste container.
Do not mix with non-halogenated waste.

2. Container Management:

o Use a designated container made of a material compatible with chlorinated organic
compounds (e.g., glass or high-density polyethylene).

e The container must be labeled with "Hazardous Waste," the full chemical name "2-
Chlorocyclopentanol,” and the associated hazard symbols (e.g., flammable, irritant).

o Keep the waste container securely closed at all times, except when adding waste.

3. Storage of Waste:

» Store the waste container in a designated satellite accumulation area within the laboratory.
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e The storage area should be in a well-ventilated location, away from heat, sparks, and open
flames.

4. Final Disposal:

o Arrange for the disposal of the halogenated organic waste through your institution's
environmental health and safety (EHS) office or a licensed hazardous waste disposal
company.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Emergency Procedures
Spill:

» Small Spill (in fume hood): Absorb the spill with an inert material (e.g., sand, vermiculite).
Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

o Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert others in
the vicinity. Contact your institution's EHS or emergency response team.

Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1][3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

 Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. Seek immediate medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Chlorocyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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